Cas no 898766-18-2 (ethyl 3-(2,2-dimethylpropanoyl)benzoate)

Ethyl 3-(2,2-dimethylpropanoyl)benzoate is a benzoate ester derivative featuring a pivaloyl (2,2-dimethylpropanoyl) substituent at the meta position. This compound is valued for its stability under standard conditions, attributed to the steric hindrance provided by the bulky tert-butyl-like carbonyl group. Its ester functionality enhances solubility in organic solvents, making it suitable for synthetic applications, particularly as an intermediate in pharmaceuticals and fine chemicals. The electron-withdrawing nature of the carbonyl group can influence reactivity in electrophilic aromatic substitution or coupling reactions. The compound’s well-defined structure and purity make it a reliable choice for research and industrial processes requiring precise molecular building blocks.

ethyl 3-(2,2-dimethylpropanoyl)benzoate structure

898766-18-2 structure

Product Name:ethyl 3-(2,2-dimethylpropanoyl)benzoate

CAS No:898766-18-2

MF:C₁₄H₁₈O₃

MW:234.290924549103

MDL:MFCD03841171

CID:994108

PubChem ID:24724068

Update Time:2025-05-21

ethyl 3-(2,2-dimethylpropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-(2,2-dimethylpropanoyl)benzoate
- 3'-Carboethoxy-2,2-dimethylpropiophenone
- MFCD03841171
- ethyl 3-pivaloylbenzoate
- AKOS016019951
- 898766-18-2
- DTXSID80642467
- MDL： MFCD03841171
- Inchi： 1S/C14H18O3/c1-5-17-13(16)11-8-6-7-10(9-11)12(15)14(2,3)4/h6-9H,5H2,1-4H3
- InChI Key： VCNUGYOFSASOOQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)C(C)(C)C

Computed Properties

Exact Mass: 234.12600
Monoisotopic Mass: 234.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 3.09210

ethyl 3-(2,2-dimethylpropanoyl)benzoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 3-(2,2-dimethylpropanoyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB364018-1 g	3'-Carboethoxy-2,2-dimethylpropiophenone; 97%	898766-18-2		1g	€615.60	2022-03-02
abcr	AB364018-2 g	3'-Carboethoxy-2,2-dimethylpropiophenone; 97%	898766-18-2		2g	€1,055.60	2022-03-02
Fluorochem	203974-1g	3'-Carboethoxy-2,2-dimethylpropiophenone	898766-18-2	97%	1g	￡483.00	2022-03-01
Fluorochem	203974-2g	3'-Carboethoxy-2,2-dimethylpropiophenone	898766-18-2	97%	2g	￡847.00	2022-03-01
Fluorochem	203974-5g	3'-Carboethoxy-2,2-dimethylpropiophenone	898766-18-2	97%	5g	￡1753.00	2022-03-01
abcr	AB364018-1g	3'-Carboethoxy-2,2-dimethylpropiophenone, 97%; .	898766-18-2	97%	1g	€840.60	2025-04-15
abcr	AB364018-2g	3'-Carboethoxy-2,2-dimethylpropiophenone, 97%; .	898766-18-2	97%	2g	€1413.50	2025-04-15
A2B Chem LLC	AH89558-1g	3'-Carboethoxy-2,2-dimethylpropiophenone	898766-18-2	97%	1g	$581.00	2024-04-19
A2B Chem LLC	AH89558-2g	3'-Carboethoxy-2,2-dimethylpropiophenone	898766-18-2	97%	2g	$984.00	2024-04-19
A2B Chem LLC	AH89558-5g	3'-Carboethoxy-2,2-dimethylpropiophenone	898766-18-2	97%	5g	$1989.00	2024-04-19

ethyl 3-(2,2-dimethylpropanoyl)benzoate Suppliers

Amadis Chemical Company Limited

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(CAS:898766-18-2)ethyl 3-(2,2-dimethylpropanoyl)benzoate

Order Number:A1189262

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:09

Price ($):393.0

Email:sales@amadischem.com

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